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Get Quote

In the landscape of pharmaceutical research and clinical drug development, the precise and

accurate quantification of therapeutic agents is paramount. For the third-generation

cephalosporin antibiotic Ceftazidime, a cornerstone in treating severe bacterial infections,

robust bioanalytical methods are crucial for pharmacokinetic, pharmacodynamic, and

toxicokinetic studies. This guide provides a comprehensive comparison of the linearity,

precision, and accuracy of Ceftazidime quantification utilizing its deuterated stable isotope,

Ceftazidime-d5, as an internal standard, benchmarked against other analytical methodologies.

The use of a stable isotope-labeled internal standard, such as Ceftazidime-d5, in conjunction

with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is considered the gold

standard for bioanalysis. This is due to its ability to compensate for variability in sample

preparation and matrix effects, thereby ensuring the highest levels of accuracy and precision.

Performance of Ceftazidime Quantification with
Ceftazidime-d5
A validated LC-MS/MS method for the simultaneous determination of Ceftazidime and

Avibactam in human plasma and cerebrospinal fluid utilized Ceftazidime-d5 as the internal
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standard for Ceftazidime. The performance of this method underscores its reliability for clinical

and research applications.[1]

Table 1: Linearity, Precision, and Accuracy Data for Ceftazidime Quantification using

Ceftazidime-d5 Internal Standard[1]

Parameter Matrix Performance Metric Value

Linearity Plasma
Calibration Curve

Range
1 - 100 µg/mL

Cerebrospinal Fluid
Calibration Curve

Range
0.4 - 16 µg/mL

Accuracy Plasma & CSF Bias 89.5% - 108.5%

Precision Plasma & CSF
Within- and Between-

Batch %RSD
< 15%

Comparative Analysis with Alternative Quantification
Methods
While the Ceftazidime-d5 internal standard method with LC-MS/MS offers superior

performance, various other methods have been developed and validated for Ceftazidime

quantification. These alternatives, which include LC-MS/MS with different internal standards

and High-Performance Liquid Chromatography (HPLC) with UV detection, present different

balances of sensitivity, specificity, and complexity.

Table 2: Comparison of Linearity in Ceftazidime Quantification Methods
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Method
Internal
Standard

Matrix
Linearity
Range

Correlation
Coefficient (r²)

LC-MS/MS[1] Ceftazidime-d5 Plasma 1 - 100 µg/mL

Not explicitly

stated, but

described as

"good linearity"

UPLC-MS/MS[2]

[3]
Cefotaxime Human Plasma 0.58 - 160 mg/L

Not explicitly

stated, but

described as

linear

LC-MS/MS[4][5] Cefdinir Rat Plasma 0.05 - 50 µg/mL
Not explicitly

stated

HPLC-UV[6] Not specified Serum and Urine 0.3 - 500 µg/mL 0.999

HPLC-UV[7] Not specified Plasma 1 - 200 µg/mL
"Excellent linear

relationship"

Infrared

Spectroscopy[8]
Not applicable

Powder for

Injection
0.5 - 7.0 mg

Not explicitly

stated

Table 3: Comparison of Precision and Accuracy in Ceftazidime Quantification Methods
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Method
Internal
Standard

Matrix
Precision
(%RSD)

Accuracy
(%Bias or
%Recovery)

LC-MS/MS[1] Ceftazidime-d5 Plasma & CSF

< 15% (within-

and between-

batch)

89.5% - 108.5%

UPLC-MS/MS[2]

[3]
Cefotaxime Human Plasma < 9.8% < 8.4%

LC-MS/MS[4][5] Cefdinir Rat Plasma
5% - 9%

(interday)

Within 8%

(interday)

Infrared

Spectroscopy[8]
Not applicable

Powder for

Injection

Not explicitly

stated

Mean recovery:

98.98% ± 0.70%

RP-HPLC Not applicable
Pharmaceutical

Dosage Form
< 2%

100.51% (mean

recovery)

Experimental Protocols
Protocol for Ceftazidime Quantification using LC-MS/MS
with Ceftazidime-d5[1]
This method is designed for the simultaneous determination of Ceftazidime and Avibactam in

human plasma and cerebrospinal fluid.

Sample Preparation: Analytes are extracted from plasma and cerebrospinal fluid via simple

protein precipitation using acetonitrile.

Internal Standard: Ceftazidime-d5 is used as the internal standard for Ceftazidime.

Chromatographic Separation:

Column: Reversed-phase HSS T3 column (5.0 µm, 4.6 × 100 mm).

Analysis Time: 5 minutes.
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Elution: Ceftazidime elutes at 2.15 minutes.

Mass Spectrometry:

Ionization Mode: Positive ion mode for Ceftazidime and Ceftazidime-d5.

Analysis Mode: Multi-reaction monitoring (MRM).

MRM Transitions:

Ceftazidime: m/z 547.2 → 468.1

Ceftazidime-d5: m/z 552.3 → 468.1

Alternative Protocol: UPLC-MS/MS with Cefotaxime
Internal Standard[2][3]
This method is for the quantification of Ceftazidime in human plasma.

Sample Preparation: Extraction with acetonitrile and 1,2-dichloroethane.

Internal Standard: Cefotaxime.

Chromatographic Separation:

Column: Acquity UPLC BEH C18 (2.1 × 100 mm, 1.7 µm).

Mobile Phase: Water-acetonitrile linear gradient containing 0.1% formic acid.

Flow Rate: 0.4 mL/min.

Mass Spectrometry:

Ionization Mode: Positive ion electrospray ionization (ESI).

Analysis Mode: Multiple reaction monitoring (MRM).

MRM Transitions:
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Ceftazidime: m/z 547.0 → 467.9 / 396.1

Cefotaxime (IS): m/z 456.0 → 395.8 / 324.1

Visualizing the Workflow
The following diagram illustrates the typical experimental workflow for the quantification of

Ceftazidime using an internal standard method with LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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